Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21343020 2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol 118689-07-9 C11H11F2N3O2
VC21342915 Didymin 14259-47-3 C28H34O14
VC21343182 3-((4-Fluorophenyl)carbonyl)-2-(2-methylpropanoyl)-N,3-diphenyloxirane-2-carboxamide 148146-51-4 C26H22FNO4
VC21352231 6-Deschloro-6,7-epoxy Cyproterone Acetate 15423-97-9 C24H30O5
VC21352307 (S)-2-((3-(3-Fluoro-4-morpholinophenyl)-2-oxooxazolidin-5-yl)methyl)isoindoline-1,3-dione 168828-89-5 C22H20FN3O5
VC21352412 (R)-(3-(3-Fluoro-4-morpholinophenyl)-2-oxooxazolidin-5-yl)methyl methanesulfonate 174649-09-3 C15H19FN2O6S
VC21352403 5-Chlorouracil 1820-81-1 C4H3ClN2O2
VC21352360 Diallyl disulfide 2179-57-9 C6H10S2
VC21352363 4-Chloro-5-sulfamoylanthranilic acid 3086-91-7 C7H7ClN2O4S
VC21352296 Hexoprenaline 3215-70-1 C22H32N2O6
VC21352410 2-Methyl-ethinylestradiol 3240-39-9 C21H26O2
VC21352394 Diltiazem hydrochloride 33286-22-5 C22H27ClN2O4S
VC21343330 2-Mercapto-4-methyl-5-thiazoleacetic acid 34272-64-5 C6H7NO2S2
VC21342995 Ketotifen fumarate 34580-14-8 C19H19NOS
VC21352334 2-Hydroxy-2-(3-phenoxyphenyl)acetonitrile 39515-47-4 C14H11NO2
VC21352302 (8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11-hydroxy-10,13,16-trimethylspiro[6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-17,2'-oxetane]-3,3'-dione 4089-36-5 C22H27FO4
VC21352391 3-(methylamino)-1-phenylpropan-1-ol 42142-52-9 C10H15NO
VC21343487 7-Amino-3-(((2,5-dihydro-6-hydroxy-2-methyl-5-oxo-1,2,4-triazin-3-yl)thio)methyl)cephalosporanic acid 58909-56-1 C12H13N5O5S2
VC21352353 Thienamycin 59995-64-1 C11H16N2O4S
VC21343162 Methyl 3-nitrobenzenesulfonate 6214-21-7 C7H7NO5S
VC21352330 N,N-Dimethyl-1H-imidazole-1-sulfonamide 78162-58-0 C5H9N3O2S
VC21343418 (6R,7R)-7-Amino-8-oxo-3-vinyl-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 79349-82-9 C9H10N2O3S
VC21343425 p-Hydroxy elvitegravir 870648-10-5 C23H23ClFNO6
VC21343082 Dasatinib Carboxylic Acid 910297-53-9 C22H24ClN7O3S
VC21352238 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine 97845-60-8 C14H18ClN5O4